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Compound of Interest

Compound Name: Sodium nicotinate

Cat. No.: B1592758 Get Quote

Introduction

Nicotinic acid (niacin), and its sodium salt, sodium nicotinate, are known for their lipid-

modulating properties. Emerging evidence indicates that nicotinic acid also possesses

significant anti-inflammatory capabilities, suggesting a broader therapeutic potential in

atherosclerosis and other inflammatory diseases.[1] These effects are mediated, in part,

through the G-protein-coupled receptor GPR109A, which is expressed on immune cells like

monocytes and macrophages.[1] In vitro studies are crucial for elucidating the specific

molecular mechanisms underlying these anti-inflammatory actions. Key pathways implicated

include the inhibition of the canonical Nuclear Factor-kappa B (NF-κB) signaling cascade and

the suppression of the NLRP3 inflammasome activation.[2][1][3] These actions collectively lead

to a reduction in the production of pro-inflammatory cytokines and reactive oxygen species

(ROS).[2][4]

These application notes provide a comprehensive overview and detailed protocols for

investigating the anti-inflammatory effects of sodium nicotinate in vitro, designed for

researchers in immunology and drug development.

Experimental Overview & Key Pathways
A typical workflow for assessing the anti-inflammatory properties of sodium nicotinate
involves culturing relevant immune cells, inducing an inflammatory response, treating the cells

with sodium nicotinate, and subsequently measuring key inflammatory markers.
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Preparation

Experiment

Analysis

1. Cell Culture
(e.g., THP-1 Monocytes)

2. Differentiation
(PMA Treatment)

3. Pre-treatment
(Sodium Nicotinate)

4. Inflammatory Stimulus
(e.g., LPS, ATP)

Cell Viability Assay
(e.g., MTT, WST-1)

Cytokine Quantification
(ELISA)

Pathway Analysis
(Western Blot) ROS Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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